Cas no 24335-14-6 (6-fluoro-1H,2H,3H,4H,9H-pyrido3,4-bindole hydrochloride)

• Product Name: 6-fluoro-1H,2H,3H,4H,9H-pyrido3,4-bindole hydrochloride
• CAS No: 24335-14-6
• MF: C₁₁H₁₂ClFN₂
• MW: 226.677784919739
• MDL: MFCD32679595
• CID: 5668491
• PubChem ID: 19807221
• Update Time: 2025-10-18

6-fluoro-1H,2H,3H,4H,9H-pyrido3,4-bindole hydrochloride Chemical and Physical Properties

Names and Identifiers

• SCHEMBL9485106
• 6-fluoro-1H,2H,3H,4H,9H-pyrido[3,4-b]indole hydrochloride
• EN300-26862659
• 6-Fluoro-2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indole;hydrochloride
• 24335-14-6
• 6-fluoro-1H,2H,3H,4H,9H-pyrido3,4-bindole hydrochloride

• MDL： MFCD32679595
• Inchi： 1S/C11H11FN2.ClH/c12-7-1-2-10-9(5-7)8-3-4-13-6-11(8)14-10;/h1-2,5,13-14H,3-4,6H2;1H
• InChI Key： HSNPVBHGOKGOEF-UHFFFAOYSA-N
• SMILES： Cl.FC1C=CC2=C(C=1)C1CCNCC=1N2

Computed Properties

• Exact Mass: 226.0673042g/mol
• Monoisotopic Mass: 226.0673042g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 221
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.8Ų

Additional information on 6-fluoro-1H,2H,3H,4H,9H-pyrido3,4-bindole hydrochloride

Recent Advances in the Study of 6-fluoro-1H,2H,3H,4H,9H-pyrido[3,4-b]indole Hydrochloride (CAS: 24335-14-6)

6-fluoro-1H,2H,3H,4H,9H-pyrido[3,4-b]indole hydrochloride (CAS: 24335-14-6) is a fluorinated derivative of the β-carboline alkaloid family, which has garnered significant attention in recent years due to its potential therapeutic applications. This compound, characterized by its unique pyridoindole structure, has been the subject of extensive research in the fields of medicinal chemistry and pharmacology. Recent studies have explored its synthesis, biological activity, and potential as a lead compound for drug development.

One of the key areas of interest is the compound's interaction with central nervous system (CNS) targets. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 6-fluoro-1H,2H,3H,4H,9H-pyrido[3,4-b]indole hydrochloride exhibits high affinity for serotonin receptors, particularly the 5-HT_2A subtype. This finding suggests potential applications in the treatment of neuropsychiatric disorders such as depression and schizophrenia. The study employed advanced molecular docking techniques and in vitro binding assays to elucidate the compound's mechanism of action.

In addition to its CNS activity, recent research has highlighted the compound's potential as an anticancer agent. A 2024 paper in Bioorganic & Medicinal Chemistry Letters reported that 6-fluoro-1H,2H,3H,4H,9H-pyrido[3,4-b]indole hydrochloride shows selective cytotoxicity against certain cancer cell lines, including glioblastoma and pancreatic cancer. The study attributed this activity to the compound's ability to inhibit topoisomerase II, a critical enzyme in DNA replication. These findings open new avenues for the development of targeted cancer therapies.

The synthesis and optimization of 6-fluoro-1H,2H,3H,4H,9H-pyrido[3,4-b]indole hydrochloride have also been a focus of recent research. A 2023 study in Organic & Biomolecular Chemistry described a novel, high-yield synthetic route that improves the scalability and purity of the compound. This advancement is particularly significant for industrial-scale production and further pharmacological evaluation. The study also explored structure-activity relationships (SAR) by synthesizing various analogs, providing valuable insights for future drug design.

Despite these promising developments, challenges remain in the clinical translation of 6-fluoro-1H,2H,3H,4H,9H-pyrido[3,4-b]indole hydrochloride. Pharmacokinetic studies indicate that the compound has moderate bioavailability and a relatively short half-life, necessitating further optimization. Recent efforts have focused on prodrug strategies and formulation improvements to enhance its therapeutic potential. A 2024 review in Expert Opinion on Drug Discovery summarized these challenges and proposed future research directions, including the exploration of nanocarrier systems for targeted delivery.

In conclusion, 6-fluoro-1H,2H,3H,4H,9H-pyrido[3,4-b]indole hydrochloride represents a promising scaffold for drug discovery, with diverse biological activities and therapeutic potential. Ongoing research continues to uncover new applications and refine its pharmacological profile. Future studies should prioritize addressing the compound's pharmacokinetic limitations and advancing it through preclinical development.